Cas no 948574-00-3 (Kipukasin D)

• Product Name: Kipukasin D
• CAS No: 948574-00-3
• MF: C₁₉H₂₂N₂O₉
• MW: 422.39
• MDL: MFCD29037228
• CID: 4755736
• PubChem ID: 23624921
• Update Time: 2024-10-25

Kipukasin D Chemical and Physical Properties

Names and Identifiers

• Kipukasin D
• CS-0134785
• NCGC00347813-02_C19H22N2O9_Uridine, 3'-(2,4-dimethoxy-6-methylbenzoate)
• ACon0_000996
• NCGC00347813-02
• 948574-00-3
• Kioukasin D
• AKOS040758488
• NS00097068
• HY-N7609
• Kipukasin D, >=90% (LC/MS-UV)
• MEGxm0_000333
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 2,4-dimethoxy-6-methylbenzoate
• CHEBI:182241
• DA-74767
• CHEMBL5316184

• MDL： MFCD29037228
• Inchi： InChI=1S/C19H22N2O9/c1-9-6-10(27-2)7-11(28-3)14(9)18(25)30-16-12(8-22)29-17(15(16)24)21-5-4-13(23)20-19(21)26/h4-7,12,15-17,22,24H,8H2,1-3H3,(H,20,23,26)
• InChI Key： LQYPUZKOEZWGBX-UHFFFAOYSA-N
• SMILES： COc1cc(C)c(C(=O)OC2C(CO)OC(C2O)n2ccc(=O)[nH]c2=O)c(OC)c1

Computed Properties

• Exact Mass: 422.13253028g/mol
• Monoisotopic Mass: 422.13253028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.934000000000001
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides